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Compound of Interest

Compound Name: 4-Bromo-n-methylbenzamide

Cat. No.: B1585493

For researchers and scientists engaged in drug development and other laboratory applications,
the safe handling and disposal of chemical reagents is paramount. This guide provides
essential, step-by-step procedures for the proper disposal of 4-Bromo-N-methylbenzamide,
ensuring the safety of laboratory personnel and the protection of our environment. Adherence
to these protocols is critical for maintaining a safe and compliant research environment.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is crucial to handle 4-Bromo-N-methylbenzamide
with appropriate personal protective equipment (PPE). This compound is known to cause skin,
eye, and respiratory irritation and is harmful if swallowed.[1][2]

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.
o Skin Protection: Use chemical-resistant gloves (e.g., nitrile) and a lab coat.

o Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a
chemical fume hood, to avoid dust formation.

e General Hygiene: Wash hands thoroughly after handling.

Quantitative Data Summary

The following table summarizes key quantitative and safety data for 4-Bromo-N-
methylbenzamide:
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Property Value

Molecular Formula C8HB8BrNO

Molecular Weight 214.06 g/mol [2]

CAS Number 27466-83-7

Physical Form Solid

Boiling Point 329.8£25.0 °C at 760 mmHg
Flash Point 153.3£23.2 °C

Density 1.5+0.1 g/cm3

Acute Toxicity 4 (Oral), Skin Irritant 2, Eye
Hazard Classifications Irritant 2, Specific Target Organ Toxicity - Single

Exposure 3 (Respiratory tract irritation)[2]

Signal Word Warning[1]

Step-by-Step Disposal Procedure

As a halogenated organic compound, 4-Bromo-N-methylbenzamide requires disposal as
hazardous waste.[3] Improper disposal, such as discarding it in regular trash or down the drain,
can lead to environmental contamination and regulatory violations.[3] The primary and
recommended method of disposal is high-temperature incineration at a licensed hazardous
waste facility.[3]

o Waste Identification and Segregation:

o Classify all waste containing 4-Bromo-N-methylbenzamide as "halogenated organic
waste."

o ltis critical to segregate this waste from non-halogenated organic waste, as disposal
methods and costs differ significantly.[3]

o Containerization:

o Collect waste in a designated, chemically compatible, and clearly labeled container.
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o The label should prominently display "Hazardous Waste" and the full chemical name: "4-
Bromo-N-methylbenzamide."

o Ensure the container is kept tightly sealed when not in use.

e Storage:

o Store the sealed hazardous waste container in a cool, dry, and well-ventilated secondary
containment area.

o Keep it away from incompatible materials such as strong acids, bases, and oxidizing
agents.[3]

» Arranging for Disposal:
o Do not attempt to treat or dispose of the chemical waste yourself.

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.[3][4] They will ensure the waste is transported to a
licensed disposal facility.

Experimental Protocol: Spill Cleanup
In the event of a spill, follow these steps to ensure safety and proper cleanup:
» Evacuate and Secure:

o Immediately evacuate all non-essential personnel from the spill area.

o Ensure the area is well-ventilated and eliminate any sources of ignition.[3]
o Containment:

o Prevent the further spread of the spilled material.
e Cleanup:

o For a solid spill, carefully sweep up the material, avoiding the creation of dust, and place it
into the designated hazardous waste container.[3]
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o Use an inert absorbent material for any liquid solutions.

o Decontamination:
o Decontaminate the spill area with an appropriate solvent.

o Collect all cleanup materials (e.g., contaminated absorbent pads, gloves) as hazardous
waste.[3]

* Reporting:
o Report the spill to your laboratory supervisor and your institution's EHS office.[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-
Bromo-N-methylbenzamide.
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Caption: Disposal workflow for 4-Bromo-N-methylbenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.chemicalbook.com/msds/4-bromo-n-methylbenzamide-98.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/186113
https://pubchem.ncbi.nlm.nih.gov/compound/186113
https://www.benchchem.com/pdf/Proper_Disposal_of_benzylamino_sulfonyl_4_bromo_N_4_bromophenyl_benzamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_4_Bromo_N_chlorobenzamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1585493#4-bromo-n-methylbenzamide-proper-disposal-procedures
https://www.benchchem.com/product/b1585493#4-bromo-n-methylbenzamide-proper-disposal-procedures
https://www.benchchem.com/product/b1585493#4-bromo-n-methylbenzamide-proper-disposal-procedures
https://www.benchchem.com/product/b1585493#4-bromo-n-methylbenzamide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585493?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

